Cas no 2138188-79-9 (3-Ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine)

• Product Name: 3-Ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine
• CAS No: 2138188-79-9
• MF: C₉H₈F₃N₃O
• MW: 231.174531936646
• CID: 6201910
• PubChem ID: 165446781
• Update Time: 2025-05-22

3-Ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine
• 2138188-79-9
• EN300-701030
• 3-Ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine

• Inchi： 1S/C9H8F3N3O/c1-2-5-7-4(13)3-6(9(10,11)12)14-8(7)16-15-5/h3H,2H2,1H3,(H2,13,14)
• InChI Key： NDORMDUGLNVZQB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C2C(=N1)ON=C2CC)N)(F)F

Computed Properties

• Exact Mass: 231.06194637g/mol
• Monoisotopic Mass: 231.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-Ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine

3-Ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine: A Comprehensive Overview

The compound 3-Ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine, identified by the CAS number 2138188-79-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic amines, characterized by its unique structural features and functional groups. The molecule's structure incorporates an oxazolopyridine ring system, which is further substituted with an ethyl group at position 3 and a trifluoromethyl group at position 6, along with an amine group at position 4.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and fluorinations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocycles. Researchers have employed transition metal-catalyzed coupling reactions to assemble the oxazolopyridine core, followed by selective fluorination to introduce the trifluoromethyl group. These techniques not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications.

The structural uniqueness of 3-Ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine endows it with distinctive electronic and steric properties. The presence of the trifluoromethyl group imparts strong electron-withdrawing effects, which can influence the molecule's reactivity and stability. This feature makes it an attractive candidate for use in pharmaceuticals, where fine-tuned electronic properties are crucial for drug efficacy and selectivity.

In recent studies, this compound has been explored as a potential lead molecule in drug discovery programs targeting various therapeutic areas. For instance, its ability to modulate specific protein-protein interactions has been investigated in oncology research. Additionally, its role as a building block in constructing more complex bioactive molecules has been highlighted in several medicinal chemistry journals.

The application of 3-Ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine extends beyond pharmaceuticals into materials science and sensor technology. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have demonstrated its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells due to its ability to facilitate efficient charge transport.

Moreover, the compound's stability under various environmental conditions has been thoroughly evaluated in recent studies. These investigations have revealed its resistance to photodegradation and thermal decomposition, which are critical factors for its long-term applicability in industrial settings.

In conclusion, 3-Ethyl-6-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-4-amine stands as a testament to the ingenuity of modern organic synthesis and its diverse applications across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing both scientific understanding and technological innovation.